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Compound of Interest

Compound Name: CEP-11981 tosylate

Cat. No.: B12370821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing and administration of

CEP-11981 tosylate, an orally bioavailable tyrosine kinase inhibitor, in mice for preclinical

research. CEP-11981 targets Vascular Endothelial Growth Factor Receptors (VEGFR1,

VEGFR2, VEGFR3) and Tie2, playing a crucial role in inhibiting angiogenesis and tumor

growth.[1][2]

Quantitative Data Summary
The following tables summarize the reported dosing regimens for CEP-11981 tosylate in

preclinical mouse models. This data is intended to serve as a starting point for experimental

design, and optimal dosing may vary depending on the specific mouse strain, tumor model,

and experimental endpoints.

Table 1: Dosing Regimens for CEP-11981 Tosylate in Mouse Xenograft Models
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Mouse
Model

Cancer
Type

Dosing
Range
(mg/kg)

Administrat
ion Route

Dosing
Schedule

Reference

Murine

Xenograft

Urothelial

Carcinoma

(RT4 human

UC tumor)

2.5, 5, 10 Oral Gavage

Daily, 5

days/week for

2 weeks

[2]

Experimental Protocols
Preparation of CEP-11981 Tosylate for Oral
Administration
This protocol describes the preparation of a CEP-11981 tosylate solution suitable for oral

gavage in mice.

Materials:

CEP-11981 tosylate powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Stock Solution Preparation:
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Prepare a stock solution of CEP-11981 tosylate in DMSO. The concentration of the stock

solution will depend on the final desired dosing concentration.

Vehicle Preparation:

In a sterile tube, prepare the vehicle by mixing the components in the following ratio:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Final Dosing Solution Preparation:

Add the appropriate volume of the CEP-11981 tosylate stock solution to the prepared

vehicle to achieve the desired final concentration for dosing.

Vortex the solution thoroughly to ensure it is homogenous.

If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.

Note: The final concentration of DMSO in the dosing solution should be kept low, ideally below

2%, especially for animals that may be weak or sensitive to DMSO. The prepared solution

should be stored appropriately, with storage at -20°C for up to one month or -80°C for up to six

months recommended to prevent inactivation from repeated freeze-thaw cycles.

Administration by Oral Gavage in Mice
This protocol outlines the standard procedure for administering CEP-11981 tosylate to mice

via oral gavage. This procedure should be performed by trained personnel in accordance with

institutional animal care and use committee (IACUC) guidelines.

Materials:

Prepared CEP-11981 tosylate dosing solution
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Appropriately sized gavage needle (e.g., 18-20 gauge, 1.5 inches with a rounded tip for adult

mice)

Syringe (e.g., 1 mL)

Animal scale

Procedure:

Animal Preparation:

Weigh the mouse to determine the correct volume of the dosing solution to administer

(typically 5-10 mL/kg).

Properly restrain the mouse by scruffing the neck and back to immobilize the head and

body. The head and body should be held in a vertical position to align the esophagus.

Gavage Needle Insertion:

Measure the appropriate insertion depth of the gavage needle by holding it alongside the

mouse, with the tip at the mouse's mouth and the end of the needle at the last rib. Mark

the needle to indicate the correct depth.

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus. The mouse

should swallow the needle as it enters the esophagus.

Do not force the needle. If resistance is met, withdraw the needle and attempt re-insertion.

Administration:

Once the needle is correctly positioned in the esophagus, slowly administer the dosing

solution from the syringe.

Post-Administration:

Gently remove the gavage needle along the same path of insertion.
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Return the mouse to its cage and monitor for any signs of distress, such as labored

breathing, for at least 10-15 minutes after the procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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